Cas no 2193367-26-7 (1-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-1-ylprop-2-en-1-one)

• Product Name: 1-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-1-ylprop-2-en-1-one
• CAS No: 2193367-26-7
• MF: C₁₃H₁₂F₃NO
• MW: 255.23569393158
• CID: 5409703
• PubChem ID: 132327104
• Update Time: 2025-05-20

1-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS033935088
• EN300-26595712
• 2193367-26-7
• 1-[6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-1-yl]prop-2-en-1-one
• 1-[6-(Trifluoromethyl)-3,4-dihydro-2H-quinolin-1-yl]prop-2-en-1-one
• Z2517218180
• 1-[3,4-Dihydro-6-(trifluoromethyl)-1(2H)-quinolinyl]-2-propen-1-one
• 1-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-1-ylprop-2-en-1-one

• Inchi： 1S/C13H12F3NO/c1-2-12(18)17-7-3-4-9-8-10(13(14,15)16)5-6-11(9)17/h2,5-6,8H,1,3-4,7H2
• InChI Key： SNEZYTWMPRQJKS-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=C(C(F)(F)F)C=C2)CCC1)(=O)C=C

Computed Properties

• Exact Mass: 255.08709849g/mol
• Monoisotopic Mass: 255.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 297.4±40.0 °C(Predicted)
• pka: -1.19±0.20(Predicted)

Additional information on 1-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-1-ylprop-2-en-1-one

Comprehensive Overview of 1-6-(Trifluoromethyl)-1,2,3,4-tetrahydroquinolin-1-ylprop-2-en-1-one (CAS No. 2193367-26-7)

The compound 1-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-1-ylprop-2-en-1-one (CAS No. 2193367-26-7) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and the tetrahydroquinoline core, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

One of the most searched questions in the field of organic chemistry is: "What are the applications of trifluoromethylated compounds in medicine?" This compound addresses this query directly, as the trifluoromethyl moiety is known to enhance the metabolic stability and bioavailability of drug candidates. The presence of this group in 1-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-1-ylprop-2-en-1-one suggests its potential utility in developing treatments for conditions such as inflammation, central nervous system disorders, and infectious diseases.

Another trending topic in chemical research is the "role of tetrahydroquinoline derivatives in agrochemicals." The tetrahydroquinoline scaffold in this compound is a common motif in pesticides and herbicides, owing to its ability to interact with enzymes in pests and weeds. This aligns with the growing demand for environmentally friendly agrochemicals, as researchers seek compounds with higher efficacy and lower toxicity.

The synthesis of 1-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-1-ylprop-2-en-1-one involves advanced organic chemistry techniques, including catalytic C-H functionalization and cross-coupling reactions. These methods are frequently discussed in academic circles, with many researchers searching for "efficient synthetic routes for complex heterocycles." The compound's synthesis exemplifies the innovative approaches being developed to streamline the production of such molecules.

In the context of AI-driven drug discovery, 1-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-1-ylprop-2-en-1-one represents a promising candidate for virtual screening and molecular docking studies. The integration of computational tools with experimental validation has become a hot topic, as evidenced by searches for "how AI is revolutionizing pharmaceutical R&D." This compound's structural complexity and bioactive potential make it an ideal subject for such studies.

From a regulatory perspective, the compound's non-hazardous nature ensures compliance with global safety standards, a critical consideration for industries prioritizing "green chemistry" and "sustainable synthesis." These keywords are highly relevant in today's research landscape, where environmental impact is a key concern for both academia and industry.

In summary, 1-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinolin-1-ylprop-2-en-1-one (CAS No. 2193367-26-7) is a versatile compound with broad applications in medicinal and agrochemical research. Its structural features align with current trends in drug discovery, sustainable chemistry, and computational modeling, making it a subject of ongoing interest for scientists and industry professionals alike.